[3-(Dimethylamino)-2,2-dimethylpropyl](3-methylpentan-2-yl)amine

• Molecular Formula: C13H30N2
• Molecular Weight: 214.39 g/mol
• IUPAC Name: N,N,2,2-tetramethyl-N'-(3-methylpentan-2-yl)propane-1,3-diamine
• InChI: InChI=1S/C13H30N2/c1-8-11(2)12(3)14-9-13(4,5)10-15(6)7/h11-12,14H,8-10H2,1-7H3
• InChI Key: YSSNQTSNBYGUJN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C)NCC(C)(C)CN(C)C

Description

The compound 3-(Dimethylamino)-2,2-dimethylpropylamine is a tertiary amine featuring a branched alkyl chain (3-methylpentan-2-yl) and a dimethylamino-substituted propyl group. While direct data on this compound are scarce in the provided evidence, its structural analogs and derivatives are well-documented. These analogs share the [3-(dimethylamino)-2,2-dimethylpropyl] backbone but differ in substituents, enabling comparative analysis of physicochemical properties, reactivity, and applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethylamino)-2,2-dimethylpropylamine typically involves the reaction of 3-(dimethylamino)propylamine with 3-methylpentan-2-one under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst, such as palladium on carbon, and under an inert atmosphere to prevent oxidation. The reaction mixture is heated to a specific temperature, typically around 80-100°C, and maintained for several hours to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of 3-(Dimethylamino)-2,2-dimethylpropylamine involves continuous flow reactors to maintain consistent reaction conditions and high yield. The use of automated systems allows for precise control over temperature, pressure, and reaction time, ensuring the efficient production of the compound. Additionally, purification steps such as distillation and recrystallization are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-(Dimethylamino)-2,2-dimethylpropylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethylamino group can be replaced by other nucleophiles such as halides or alkoxides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium at room temperature.

Reduction: Lithium aluminum hydride in anhydrous ether at low temperatures.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide at elevated temperatures.

Major Products Formed

Oxidation: Formation of corresponding oxides and ketones.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted amine derivatives.

Scientific Research Applications

3-(Dimethylamino)-2,2-dimethylpropylamine has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: Employed in the study of enzyme inhibition and as a ligand in biochemical assays.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)-2,2-dimethylpropylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the nature of the target. The dimethylamino group plays a crucial role in binding to the active site of the target molecule, thereby modulating its activity. The pathways involved in its mechanism of action include signal transduction and metabolic pathways, which are essential for cellular functions.

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

The following table summarizes key structural analogs and their properties:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features	Synthesis Method	Applications/Notes	References
3-(Dimethylamino)-2,2-dimethylpropylamine	Thiophen-3-ylmethyl	C₁₂H₂₂N₂S	226.38	Sulfur-containing heterocycle	Alkylation (e.g., 1-bromopropane )	Pharmaceutical intermediates
3-(Dimethylamino)-2,2-dimethylpropylamine	Furan-2-ylmethyl	C₁₂H₂₂N₂O	210.32	Oxygen-containing heterocycle	Unspecified (discontinued)	Lab use only; limited data
2-{[3-(Dimethylamino)-2,2-dimethylpropyl]amino}ethan-1-ol (C38)	2-Hydroxyethyl	C₉H₂₂N₂O	186.29	Hydroxyl group for enhanced solubility	Suzuki coupling (general)	Potential CNS-penetrant agents
3-(4-Fluorophenyl)-2,2-dimethylpropylamine hydrochloride	4-Fluorophenyl	C₁₂H₁₇FClN	245.73	Aromatic fluorinated substituent	Unspecified	Pharmaceutical intermediate
3-(Dimethylamino)-2-hydroxypropylamine	Hydroxypropyl	C₆H₁₆N₂O	132.21	Hydroxyl group; smaller structure	Unspecified	Liquid at RT; lab applications

Physicochemical and Functional Comparisons

• Hydroxyl-containing derivatives (e.g., ) show improved solubility, favoring applications requiring polar environments (e.g., CNS penetration ).

• Synthesis Pathways :

  • Alkylation with bromoalkanes (e.g., 1-bromopropane ) is a common method for introducing alkyl/heterocyclic substituents.
  • Suzuki coupling, used in pyrazolo-pyrimidine derivatives (e.g., ), may apply to aromatic analogs but is less relevant for aliphatic amines.

• Safety and Handling :

  • While specific data for the target compound are lacking, methyl(2-methylpropyl)amine () requires precautions for skin/eye irritation, suggesting similar amines may share these hazards .

Research Findings and Implications

Reactivity and Stability

• Heterocyclic Stability : Thiophene derivatives () may exhibit greater oxidative stability than furan analogs () due to sulfur’s lower electronegativity.

Pharmacological Potential

• Analogs like 20 in demonstrate CNS-penetrant activity against Toxoplasma gondii, suggesting tertiary amines with branched alkyl chains are viable scaffolds for CNS-targeted drugs .
• Fluorinated derivatives (e.g., ) may offer enhanced metabolic stability and binding affinity in drug design.

Data Tables

Table 1: Molecular Properties of Key Analogs

Property	Thiophen-3-ylmethyl	Furan-2-ylmethyl	2-Hydroxyethyl	4-Fluorophenyl
Molecular Weight (g/mol)	226.38	210.32	186.29	245.73
Heteroatom	S	O	O	F
Key Functional Group	Thiophene	Furan	Hydroxyl	Fluorophenyl
LogP (Predicted)	~2.5 (higher lipophilicity)	~1.8	~0.5	~2.8

Notes

Research Gaps : Further studies are needed on pharmacokinetics (e.g., bioavailability, metabolic pathways) and toxicity profiles.

Applications : The compound’s branched alkyl chain and tertiary amine structure position it as a candidate for CNS-targeted pharmaceuticals or specialty chemical synthesis.

Biological Activity

3-(Dimethylamino)-2,2-dimethylpropylamine, commonly referred to as a dimethylamino derivative, is an organic compound with significant pharmacological potential. This compound's structure, characterized by a branched alkyl chain and a dimethylamino group, suggests its involvement in various biological activities, particularly in neurotransmitter modulation and potential therapeutic applications.

• Molecular Formula : C₁₃H₃₀N₂
• Molecular Weight : 214.39 g/mol
• CAS Number : 1042535-06-7

The compound's unique branching structure may confer distinct binding characteristics compared to simpler amines, influencing its interaction with biological targets.

Biological Activity Overview

The biological activity of 3-(Dimethylamino)-2,2-dimethylpropylamine primarily revolves around its interactions with neurotransmitter systems and potential implications in medicinal chemistry.

Neurotransmitter Interaction

Compounds with similar structures have been shown to interact with various neurotransmitter receptors, including:

• Serotonin Receptors : Potential agonistic activity could influence mood and anxiety disorders.
• Dopamine Receptors : May impact reward pathways and could be relevant in treating conditions like schizophrenia or addiction.

In Vitro Studies

Recent studies have explored the cytotoxic effects of related compounds on cancer cell lines. For instance:

• A novel compound derived from similar amines exhibited a growth inhibitory value (GI50) of 3.18 µM against MCF-7 breast cancer cells, demonstrating significant potency compared to standard treatments .
• The differential expression analysis of related compounds indicated that they could target specific kinases involved in cancer progression, suggesting a potential role for 3-(Dimethylamino)-2,2-dimethylpropylamine in cancer therapy.

Pharmacokinetics and Safety Profile

The pharmacokinetic properties of related amines have been assessed through various models, revealing:

• High oral bioavailability and favorable absorption characteristics in animal models.
• Low central nervous system penetration, which may reduce side effects associated with CNS-active drugs .

Case Studies

Study	Compound	Cell Line	GI50 (µM)	Findings
1	TAJ4	MCF-7	3.18	Strong inhibitory potential against breast cancer cells.
2	Unknown	HeLa	8.12	Comparison with standard drugs showed enhanced efficacy.

These findings underscore the potential of dimethylamino derivatives in therapeutic applications, particularly in oncology.